Cas no 89378-43-8 (tert-Butyl 3-Methyl-1H-indole-1-carboxylate)

Tert-Butyl 3-Methyl-1H-indole-1-carboxylate is a protected indole derivative widely used in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group serves as a versatile protecting group for the indole nitrogen, enhancing stability and enabling selective functionalization under mild conditions. This compound is particularly valuable in the synthesis of complex heterocycles and bioactive molecules, owing to its compatibility with a range of reaction conditions. The 3-methyl substitution further modulates reactivity, offering additional control in regioselective transformations. Its crystalline solid form and well-defined purity make it a reliable intermediate for precision applications in medicinal chemistry and material science.

tert-Butyl 3-Methyl-1H-indole-1-carboxylate structure

89378-43-8 structure

Product Name:tert-Butyl 3-Methyl-1H-indole-1-carboxylate

CAS No:89378-43-8

MF:C₁₄H₁₇NO₂

MW:231.290283918381

MDL:MFCD13563142

CID:602595

PubChem ID:11806510

Update Time:2025-06-07

tert-Butyl 3-Methyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-1-carboxylic acid, 3-methyl-, 1,1-dimethylethyl ester
- 3-METHYL-1H-INDOLE, N-BOC PROTECTED
- tert-butyl 3-methyl-1H-indole-1-carboxylate
- tert-butyl 3-methylindole-1-carboxylate
- 3-methyl-indole-1-carb-oxylic acid tert-butyl ester
- SMURSSZMVCOKOO-UHFFFAOYSA-N
- MFCD13563142
- 3-methyl-indole-1-carboxylic acid tert-butyl ester
- AB6741
- AKOS025312331
- 1-Boc-3-Methylindole
- DTXSID60473170
- SCHEMBL1196432
- tert-butyl3-methyl-1H-indole-1-carboxylate
- 3-methyl-1H-indole-1-carboxylic acid tert-butyl ester
- 3-Methyl-1H-indole,N-BOC protected
- 89378-43-8
- N-boc-3-methylindole
- DB-199789
- tert-Butyl 3-Methyl-1H-indole-1-carboxylate
- MDL： MFCD13563142
- Inchi： 1S/C14H17NO2/c1-10-9-15(13(16)17-14(2,3)4)12-8-6-5-7-11(10)12/h5-9H,1-4H3
- InChI Key： SMURSSZMVCOKOO-UHFFFAOYSA-N
- SMILES： O(C(N1C=C(C)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

Exact Mass: 231.125928785g/mol
Monoisotopic Mass: 231.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 31.2Å²

tert-Butyl 3-Methyl-1H-indole-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl 3-Methyl-1H-indole-1-carboxylate Pricemore >>

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